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Introduction
The Koh-i-Noor Rapidograph pen is a high-precision technical pen favored by researchers,

scientists, and design professionals for its ability to produce consistent and precise lines.[1]

Proper filling and maintenance are crucial for optimal performance and longevity of the

instrument. These application notes provide a detailed, step-by-step guide for filling both

vintage (piston-filler) and modern (refillable ink reservoir) models of the Koh-i-Noor

Rapidograph pen. Adherence to these protocols will ensure reliable and uninterrupted line work

for various technical applications.

Comparison of Koh-i-Noor Rapidograph Pen Models
Feature Vintage Model Modern Model

Filling Mechanism Piston Filler
Refillable Ink

Reservoir/Cartridge

Activation
Knurled knob at the end of the

barrel

Eyedropper or syringe for

bottled ink

Ink Compatibility Technical drawing ink, India ink Technical drawing ink

Disassembly

Nib unit unscrews from the

barrel; piston mechanism can

be unscrewed from the back

Nib unit unscrews from the ink

reservoir section
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Experimental Protocols: Filling the Koh-i-Noor
Rapidograph Pen
Materials

Koh-i-Noor Rapidograph Pen (Vintage or Modern)

Appropriate technical pen ink (e.g., Koh-i-Noor Ultradraw or similar)

Lint-free cloth or paper towel

For Modern Pens: Eyedropper or blunt-needle syringe

Optional: Koh-i-Noor pen cleaning kit or a solution of water and ammonia for cleaning

Protocol 1: Filling a Vintage Koh-i-Noor Rapidograph
Pen (Piston-Filler)
Objective: To correctly fill the ink reservoir of a vintage, piston-filler style Koh-i-Noor

Rapidograph pen.

Procedure:

Preparation: Begin by unscrewing and removing the cap from the end of the pen barrel to

expose the knurled filling knob.[2]

Expel Air: Turn the filling knob counter-clockwise (to the left) until the internal piston is fully

extended.[3][4][5] This action expels any air currently in the barrel.

Immerse the Nib: Submerge the entire nib and the front section of the pen into the ink bottle.

Ensure the nib is fully covered by the ink.

Draw Ink: Turn the filling knob clockwise (to the right) to draw ink up into the barrel.[3] To

ensure a complete fill, it is recommended to repeat the process of turning the knob left and

then right a few times to expel any trapped air and draw in the maximum amount of ink.[3][4]

Cleaning: Once filled, remove the nib from the ink bottle and use a lint-free cloth to wipe

away any excess ink from the nib and pen section.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.fountainpennetwork.com/forum/topic/128685-how-do-i-fill-my-koh-i-noor-rapidograph-pen/
https://m.youtube.com/watch?v=RIKw9Er9V3k
https://m.youtube.com/watch?v=iut6Gpwg158
https://www.youtube.com/watch?v=mY6Mn4i6-i4
https://m.youtube.com/watch?v=RIKw9Er9V3k
https://m.youtube.com/watch?v=RIKw9Er9V3k
https://m.youtube.com/watch?v=iut6Gpwg158
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1628114?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reassembly: Screw the end cap back onto the barrel.

Initiate Ink Flow: If the ink does not flow immediately, gently shake the pen (axis-aligned) to

help the ink move into the feed.[6] A bulb syringe can also be used to gently force air through

the nib, which will help to start the ink flow.[5][7]

Protocol 2: Filling a Modern Koh-i-Noor Rapidograph
Pen (Refillable Ink Reservoir)
Objective: To correctly fill the ink reservoir of a modern Koh-i-Noor Rapidograph pen using

bottled ink.

Procedure:

Disassembly: Unscrew the pen barrel from the nib section to access the ink reservoir.[8]

Filling the Reservoir: Using an eyedropper or a blunt-needle syringe, carefully fill the ink

reservoir with your chosen technical ink.[8] Be mindful not to overfill; there is often a line

indicating the maximum fill level.[8]

Reassembly: Carefully screw the nib section back onto the ink reservoir and then reattach

the barrel.[8]

Initiate Ink Flow: To start the ink flow, you can use a bulb syringe placed over the tip of the

nib.[8] Squeezing the bulb will create suction and draw the ink down through the feed to the

tip.[7][8] This may take a few moments, especially with finer nib sizes.[8]

Mandatory Visualizations
Workflow for Filling a Vintage Koh-i-Noor Rapidograph
Pen

Preparation Filling Process Final Steps Completion

Unscrew End Cap Turn Knob Left
(Expel Air) Immerse Nib in Ink Turn Knob Right

(Draw Ink) Repeat for Full Fill Wipe Excess Ink Replace End Cap Initiate Ink Flow Pen Ready for Use
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Click to download full resolution via product page

Caption: Workflow for filling a vintage Koh-i-Noor Rapidograph pen.

Workflow for Filling a Modern Koh-i-Noor Rapidograph
Pen
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Unscrew Barrel Fill Reservoir with
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Screw Nib Section
and Barrel
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with Bulb Syringe Pen Ready for Use
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Caption: Workflow for filling a modern Koh-i-Noor Rapidograph pen.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for Koh-i-Noor
Rapidograph Pen Usage]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1628114#step-by-step-guide-to-filling-a-koh-i-noor-
rapidograph-pen]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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